Cas no 1346707-14-9 (4-Chloro-2-((4-methoxybenzyl)oxy)pyridine)

4-Chloro-2-((4-methoxybenzyl)oxy)pyridine is a versatile intermediate in organic synthesis, particularly valuable for its functional group compatibility and reactivity in heterocyclic chemistry. The chloro and methoxybenzyloxy substituents enhance its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for pharmaceuticals or agrochemicals. Its stable yet modifiable structure allows for selective transformations under controlled conditions. The compound's purity and well-defined molecular architecture make it suitable for research and industrial applications requiring precise functionalization of pyridine derivatives. Proper handling and storage are recommended to maintain its integrity for synthetic use.

4-Chloro-2-((4-methoxybenzyl)oxy)pyridine structure

1346707-14-9 structure

Product Name:4-Chloro-2-((4-methoxybenzyl)oxy)pyridine

CAS No:1346707-14-9

MF:C₁₃H₁₂ClNO₂

MW:249.692882537842

CID:1034431

PubChem ID:71302225

Update Time:2025-06-29

4-Chloro-2-((4-methoxybenzyl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-((4-methoxybenzyl)oxy)pyridine
- 4-chloro-2-[(4-methoxyphenyl)methoxy]pyridine
- 2-(4-methoxybenzyloxy)-4-chloropyridine
- AK131475
- KB-15008
- KB-241112
- 1346707-14-9
- DB-241628
- DTXSID10744569
- Inchi： 1S/C13H12ClNO2/c1-16-12-4-2-10(3-5-12)9-17-13-8-11(14)6-7-15-13/h2-8H,9H2,1H3
- InChI Key： OPOLCIAJEBGFOH-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1)OCC1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 249.0556563g/mol
Monoisotopic Mass: 249.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 31.4Å²

4-Chloro-2-((4-methoxybenzyl)oxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM127120-1g	4-chloro-2-((4-methoxybenzyl)oxy)pyridine	1346707-14-9	95%	1g	$333	2021-08-05
Alichem	A029187551-1g	4-Chloro-2-((4-methoxybenzyl)oxy)pyridine	1346707-14-9	95%	1g	400.00 USD	2021-06-01
Chemenu	CM127120-1g	4-chloro-2-((4-methoxybenzyl)oxy)pyridine	1346707-14-9	95%	1g	$333	2023-02-18

4-Chloro-2-((4-methoxybenzyl)oxy)pyridine Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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Additional information on 4-Chloro-2-((4-methoxybenzyl)oxy)pyridine

Introduction to 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine (CAS No. 1346707-14-9)

The compound 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine (CAS No. 1346707-14-9) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chloro substituent and a methoxybenzyl group, offering a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also improve the purity and scalability of the product, making it more accessible for industrial applications.

The structural features of CAS No. 1346707-14-9 make it an attractive candidate for drug discovery programs targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. The pyridine ring serves as a versatile scaffold, while the chloro and methoxy groups provide opportunities for further functionalization, enabling the creation of bioisosteric analogs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine has shown promise in agrochemical research, particularly in the development of novel herbicides and insecticides. Its ability to modulate key biochemical pathways in plants and pests makes it a valuable lead compound for sustainable agricultural solutions.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of nitrogen atoms in the pyridine ring facilitates strong metal-ligand interactions, enabling the construction of porous materials with applications in gas storage, catalysis, and sensing technologies.

Recent studies have also highlighted the potential of CAS No. 1346707-14-9 in photovoltaic applications. Its electronic properties make it a suitable candidate for dye-sensitized solar cells (DSSCs), where it can act as an efficient electron donor or sensitizer under visible light irradiation.

The synthesis of 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine involves a multi-step process that typically begins with the preparation of intermediate precursors such as 2-chloropyridine derivatives. Subsequent steps may include nucleophilic substitution reactions or coupling reactions to introduce the methoxybenzyl group at the desired position on the pyridine ring.

Purification techniques such as column chromatography and recrystallization are commonly employed to ensure high purity levels, which are critical for both analytical studies and downstream applications. Analytical characterization is typically performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the molecular structure and stereochemistry.

The integration of computational chemistry tools has further enhanced our understanding of the properties of CAS No. 1346707-14-9. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological targets or materials systems.

As research into this compound continues to advance, new opportunities are emerging across diverse fields. Its versatility as a chemical building block positions it as a key player in driving innovation in pharmaceuticals, agrochemicals, materials science, and renewable energy technologies.